Cas no 232597-49-8 (2,5-dimethyl-1H-Benzimidazol-6-amine)

2,5-dimethyl-1H-Benzimidazol-6-amine structure
232597-49-8 structure
Product Name:2,5-dimethyl-1H-Benzimidazol-6-amine
CAS No:232597-49-8
MF:C9H11N3
MW:161.203741312027
CID:245317
PubChem ID:10630814
Update Time:2025-04-19

2,5-dimethyl-1H-Benzimidazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-1H-Benzimidazol-6-amine
    • 1H-Benzimidazol-5-amine,2,6-dimethyl- (9CI)
    • 1H-Benzimidazol-6-amine,2,5-dimethyl-
    • 232597-49-8
    • 2,6-Dimethyl-1H-benzo[d]imidazol-5-amine
    • DTXSID201289201
    • Inchi: 1S/C9H11N3/c1-5-3-8-9(4-7(5)10)12-6(2)11-8/h3-4H,10H2,1-2H3,(H,11,12)
    • InChI Key: BLPNLOXJPLUWPK-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC2C=C(C(C)=CC1=2)N

Computed Properties

  • Exact Mass: 161.095297364g/mol
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.7Ų
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